Cas no 312917-47-8 (N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-2,2-dimethylpropanamide)

• Product Name: N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-2,2-dimethylpropanamide
• CAS No: 312917-47-8
• MF: C₁₃H₁₆N₂OS
• MW: 248.343941688538
• CID: 5920311
• PubChem ID: 4016005
• Update Time: 2025-05-24

N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)pivalamide
• Propanamide, N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-2,2-dimethyl-
• AKOS001051944
• SMR000342765
• Z28328273
• 312917-47-8
• CHEMBL1413438
• EU-0001182
• MLS000516587
• SR-01000397027-1
• F0016-0552
• N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-2,2-dimethylpropanamide
• HMS2625B10
• N-{3-cyano-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-2,2-dimethylpropanamide
• SR-01000397027
• Oprea1_334453
• N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-2,2-dimethylpropanamide

• Inchi： 1S/C13H16N2OS/c1-13(2,3)12(16)15-11-9(7-14)8-5-4-6-10(8)17-11/h4-6H2,1-3H3,(H,15,16)
• InChI Key： PMJXTPSXVZGBSY-UHFFFAOYSA-N
• SMILES： C(NC1SC2CCCC=2C=1C#N)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 248.09833431g/mol
• Monoisotopic Mass: 248.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-2,2-dimethylpropanamide

N-{3-Cyano-4H,5H,6H-Cyclopentabthiophen-2-yl}-2,2-Dimethylpropanamide: A Comprehensive Overview

The compound with CAS No 312917-47-8, commonly referred to as N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-2,2-dimethylpropanamide, is a highly specialized organic molecule that has garnered significant attention in the fields of material science and organic synthesis. This compound is notable for its unique structural features and potential applications in advanced materials and pharmaceuticals. Recent studies have highlighted its role in the development of novel electronic materials and its potential as a building block for more complex molecular architectures.

The cyclopentabthiophene core of this compound is a fused bicyclic structure that combines aromaticity with sulfur atoms, imparting it with unique electronic properties. The presence of a cyano group at the 3-position further enhances its reactivity and functionality. This combination makes the compound a versatile precursor for various chemical transformations. Researchers have explored its use in the synthesis of heterocyclic compounds, which are crucial in drug discovery and materials engineering.

Recent advancements in synthetic methodologies have enabled the efficient preparation of N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-2,2-dimethylpropanamide. One notable approach involves the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining high yields. This method has been particularly effective in constructing the complex bicyclic framework of the compound. Additionally, computational chemistry techniques have been employed to study the electronic properties of this molecule, providing insights into its potential applications in organic electronics.

The dimethylpropanamide group attached to the cyclopentabthiophene ring plays a critical role in modulating the physical properties of the compound. This group enhances solubility and stability, making it suitable for various chemical reactions. Moreover, the amide functionality can participate in hydrogen bonding interactions, which are essential for self-assembling structures and supramolecular chemistry.

In terms of applications, N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-2,2-dimethylpropanamide has shown promise in the development of advanced materials such as organic semiconductors and photovoltaic devices. Its ability to form stable charge transfer complexes makes it a valuable component in these systems. Furthermore, its unique electronic properties have led to investigations into its use as a catalyst in organic transformations.

Recent studies have also explored the biological activity of this compound. Preliminary assays indicate that it may possess anti-inflammatory and antioxidant properties, suggesting potential applications in pharmacology. However, further research is required to fully understand its bioavailability and efficacy.

In conclusion, N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}-2,2-dimethylpropanamide is a multifaceted compound with a wide range of potential applications. Its unique structure and functional groups make it an attractive target for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play a significant role in future advancements in material science and pharmaceuticals.